5-Cyclopropoxy-4-methoxypicolinonitrile
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Description
5-Cyclopropoxy-4-methoxypicolinonitrile is a substituted picolinonitrile derivative featuring a cyclopropoxy group at the 5-position and a methoxy group at the 4-position of the pyridine ring. The nitrile functional group at the 2-position enhances its reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical development. Its structure combines steric hindrance from the cyclopropane ring with electron-donating methoxy and electron-withdrawing nitrile groups, creating unique physicochemical properties .
Properties
Molecular Formula |
C10H10N2O2 |
|---|---|
Molecular Weight |
190.20 g/mol |
IUPAC Name |
5-cyclopropyloxy-4-methoxypyridine-2-carbonitrile |
InChI |
InChI=1S/C10H10N2O2/c1-13-9-4-7(5-11)12-6-10(9)14-8-2-3-8/h4,6,8H,2-3H2,1H3 |
InChI Key |
ZIEKFDLGGJLNOV-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=NC(=C1)C#N)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Cyclopropoxy-4-methoxypicolinonitrile typically involves the use of cyclopropyl and methoxy substituents on a picolinonitrile backbone. One common method for its preparation is through the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction involves the coupling of an aryl halide with an organoboron reagent in the presence of a palladium catalyst and a base.
Industrial Production Methods
Industrial production methods for 5-Cyclopropoxy-4-methoxypicolinonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
5-Cyclopropoxy-4-methoxypicolinonitrile can undergo various types of chemical reactions, including:
Oxidation: The compound may be oxidized to form corresponding oxides or hydroxylated derivatives.
Reduction: Reduction reactions can lead to the formation of reduced derivatives with altered functional groups.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used under controlled conditions.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Reagents such as halogens, alkylating agents, or nucleophiles can be used depending on the desired substitution.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted picolinonitrile compounds.
Scientific Research Applications
5-Cyclopropoxy-4-methoxypicolinonitrile has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies related to enzyme inhibition and protein-ligand interactions.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-4-methoxypicolinonitrile involves its interaction with specific molecular targets and pathways. The cyclopropoxy and methoxy groups may play a role in modulating the compound’s binding affinity and specificity towards its targets. Detailed studies on its mechanism of action can provide insights into its potential therapeutic effects and applications.
Comparison with Similar Compounds
Research Findings and Limitations
- Thermal Stability: The cyclopropoxy group in 5-cyclopropoxy-4-methoxypicolinonitrile confers higher thermal stability (decomposition at 220°C) compared to linear alkoxy analogues (e.g., decomposition at 180°C for 4-methoxy derivatives) .
- Solubility: Lower aqueous solubility (0.12 mg/mL) than amide-containing derivatives (e.g., 4-(4-aminophenoxy)-N-methylpicolinamide: 1.8 mg/mL), limiting direct biological applications .
- Gaps in Data: Limited studies exist on its pharmacokinetics or toxicity, unlike well-characterized amide derivatives.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
